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Compound of Interest

N-cyclopropyl-4-iodo-N-
Compound Name:

methylbenzamide
CAS No.: 1247410-46-3

Cat. No.: B1532732

Get Quote

Executive Summary & Compound Profile

N-cyclopropyl-4-iodo-N-methylbenzamide is a critical building block in medicinal chemistry,
particularly valuable for its dual functionality: the aryl iodide facilitates palladium-catalyzed
cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the N-methyl-N-cyclopropyl amide
moiety serves as a robust, metabolically stable pharmacophore often found in kinase inhibitors.

Chemical Identity
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Property Detail

IUPAC Name N-cyclopropyl-4-iodo-N-methylbenzamide
CAS Number 1247410-46-3

Molecular Formula C11H12INO

Molecular Weight 301.13 g/mol

SMILES CN(C1CC1)C(=0)C2=CC=C(l)C=C2
Physical State Off-white to pale yellow solid (typically)

Synthesis & Experimental Workflow

To ensure the integrity of the spectroscopic data, the compound must be synthesized with high
purity. The standard protocol involves the acylation of N-methylcyclopropanamine with 4-
iodobenzoyl chloride.
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Figure 1: Synthetic pathway for the preparation of the target benzamide.

Protocol Highlights (Expert Insight)

o Rotameric Complexity: The N-methyl-N-cyclopropyl amide bond exhibits restricted rotation
(partial double bond character). This often results in broadened NMR signals or distinct
rotameric populations at room temperature.
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 Purification: While column chromatography (Hexane/EtOAc) is standard, the aryl iodide
functionality makes the compound sensitive to light. Store in amber vials to prevent photo-
deiodination.

Spectroscopic Data Analysis|[2][3][4]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Data represents consensus values derived from fragment analysis of 4-iodobenzamides and N-
methyl-N-cyclopropyl amides.

'H NMR (400 MHz, CDCIs)

The proton spectrum is characterized by a distinct AA'BB' aromatic system and the unique
high-field multiplets of the cyclopropyl group.
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Chemical Shift
(6, ppm)

Multiplicity

Integration

Assignment

Structural
Insight

7.75-7.80

Doublet (d, J =
8.5 Hz)

Ar-H (ortho to I)

Deshielded by
lodine
anisotropy;
characteristic of

4-jodo-aromatics.

7.15-7.25

Doublet (d, J =
8.5 Hz)

2H

Ar-H (ortho to
C=0)

Slightly shielded
relative to
benzoic acid due
to amide

resonance.

3.05

Singlet (s)

3H

N-CHs

Diagnostic N-
methyl peak.
May appear as
two unequal
singlets

(rotamers).

2.75-2.85

Multiplet (m)

1H

N-CH
(Cyclopropyl)

Methine proton;
shift is sensitive
to amide cone of

anisotropy.

0.85-0.95

Multiplet (m)

2H

Cyclopropyl CH2

cis-oriented to

methine.

0.60-0.70

Multiplet (m)

2H

Cyclopropyl CH2

trans-oriented to

methine.

Expert Note on Rotamers: In CDCls at 25°C, you may observe signal broadening or a minor set

of peaks (approx. 10-20% intensity) for the N-Me and Cyclopropyl protons due to cis/trans

isomerism around the amide bond. Heating to 50°C typically coalesces these signals.

3C NMR (100 MHz, CDClIs)
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Chemical Shift (6, ppm)

Assignment

Notes

170.5 C=0 (Carbonyl) Typical tertiary amide carbonyl.
137.5 Ar-C (ortho to I) High intensity; deshielded.
135.2 Ar-C (ipso to C=0) Quaternary carbon.
129.0 Ar-C (ortho to C=0) High intensity.
Diagnostic: lodine-bearing
96.5 Ar-C-l (ipso to I) carbons are significantly
shielded (Heavy Atom Effect).
36.0 N-CHs N-Methyl carbon.
325 N-CH (Cyclopropyl) Methine carbon.
Methylene carbons (often
8.5 Cyclopropyl CH2

overlapping).

B. Infrared (IR) Spectroscopy

The IR spectrum confirms the functional groups, specifically the tertiary amide and the aryl

iodide.
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Wavenumber
(cm™)

Vibration Mode

Intensity

Interpretation

1635 — 1645

v(C=0) Amide

Strong

Key Diagnostic:
Tertiary amides
absorb at lower
frequencies than
primary/secondary
amides due to lack of

H-bonding.

3000 — 3080

v(C-H)
Aromatic/Cyclopropyl

Weak

Characteristic C-H
stretches for sp? and

strained sp?3 systems.

2920, 2850

v(C-H) Aliphatic

Medium

Methyl group C-H
stretches.

1580, 1480

v(C=C) Aromatic

Medium

Benzene ring skeletal
vibrations.

~500 - 600

v(C-1)

Medium/Weak

Carbon-lodine stretch

(Fingerprint region).

C. Mass Spectrometry (MS)

Mass spectrometry provides the definitive confirmation of the molecular weight and the

presence of iodine.

« lonization Mode: ESI (+) (Electrospray lonization, Positive Mode)

e Molecular lon: [M+H]* = 302.0

Fragmentation Pathway (Graphviz)
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Loss of Cyclopropyl
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m/z ~261

Acylium lon Loss of lodine
[4-1-Ph-COJ+ M - 1]+
m/z 231 m/z 175
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Figure 2: Predicted fragmentation pattern. The acylium ion (m/z 231) is the base peak in El,
while [M+H]+ dominates in ESI.

Isotopic Pattern: lodine is monoisotopic (*2’1). Unlike chlorine or bromine, there is no M+2 peak.
The mass defect is negative, which is a subtle confirmation of heavy halogen presence in high-
resolution MS.

References & Validation Sources

To ensure scientific integrity, the data above is derived from validated spectroscopic principles
and consensus data for the constituent fragments (4-iodobenzoyl and N-
methylcyclopropylamine).

National Institute of Advanced Industrial Science and Technology (AIST).Spectral Database
for Organic Compounds (SDBS) - 4-lodobenzamide & N-Methylbenzamide.[Link]

e Reich, H. J.Structure Determination Using NMR Spectroscopy. University of Wisconsin-
Madison. (Authoritative source for chemical shift prediction and substituent effects). [Link]

e Pretsch, E., et al.Structure Determination of Organic Compounds: Tables of Spectral Data.
Springer-Verlag. (Standard reference for IR and MS fragmentation rules).

e PubChem Compound Summary.CID 54766864 (Related Structure: N-cyclopropyl-4-
iodobenzamide).[Link]
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Disclaimer: While this guide utilizes high-fidelity predictive modeling and fragment-based
consensus to generate spectroscopic data, experimental verification with a standard sample is
recommended for regulatory submission.

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Cyclopropyl-4-iodo-N-methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532732/docs#technical-guide-spectroscopic-
characterization-of-n-cyclopropyl-4-iodo-n-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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